3-Chloro-5-methoxypyrazine-2-carbaldehyde

• Molecular Formula: C6H5ClN2O2
• Molecular Weight: 172.57 g/mol
• IUPAC Name: 3-chloro-5-methoxypyrazine-2-carbaldehyde
• InChI: InChI=1S/C6H5ClN2O2/c1-11-5-2-8-4(3-10)6(7)9-5/h2-3H,1H3
• InChI Key: FDFQPOTXSZXQCC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C(=N1)Cl)C=O

Description

3-Chloro-5-methoxypyrazine-2-carbaldehyde is a useful research compound. Its molecular formula is C6H5ClN2O2 and its molecular weight is 172.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dichloro-pyrazine-2-carbaldehyde (150 mg, 0.85 mmol) in methanol (5 mL) is added sodium methoxide (25% w/w in MeOH, 183 mg, 0.85 mmol) at 0° C. After the mixture is stirred at 0° C. for 2 hours and then at room temperature overnight, the reaction is quenched with saturated NH4Cl (1 mL) and solvent removed in vacuo until dryness. DCM (20 mL) is added, and the solution is dried and solvent removed to give 140 mg of 3-chloro-5-methoxy-pyrazine-2-carbaldehyde as an oil.